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Compound of Interest

Compound Name: Aluminum palmitate

Cat. No.: B148219

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical properties of
aluminum palmitate. The information is curated for professionals in research, science, and
drug development who require precise and reliable data for their work. This document
summarizes key physical characteristics, outlines relevant experimental protocols for their
determination, and presents a logical workflow for the physical characterization of this
compound.

Core Physical Properties

Aluminum palmitate, a salt of palmitic acid and aluminum, can exist in several forms, primarily
as aluminum monopalmitate, dipalmitate, and tripalmitate. The physical properties can vary
depending on the specific form and purity of the substance. The most commonly referenced
form in technical literature is aluminum tripalmitate.

Quantitative Data Summary

The following table summarizes the reported physical properties of aluminum palmitate, with
clarifications on the likely form of the compound.
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Property Value Likely Form/Notes
Aluminum Tripalmitate[1][2][3]
Molecular Formula C48H93AIO06 4]
_ Aluminum Tripalmitate[1][2][3]
Molecular Weight 793.23 g/mol
[5161[7]
White to yellowish powder or
Appearance General
mass.[1][2][3][5]
Melting Point 62.5 °C Likely Aluminum Tripalmitate[6]
Dihydroxy Monopalmitate[2][5
200 °C ydroxy p (2][5]
[8]
N ) 340.6 °C at 760 mmHg Likely Aluminum Tripalmitate[6]
Boiling Point .
(estimated) 9]
Density 0.892 g/cm? Likely Aluminum Tripalmitate[6]
Likely Aluminum Tripalmitate[2]
1.072 g/cm3
[51[8]
N Insoluble in water and alcohol.
Solubility General

[LIE2]E3105]08]

Soluble in petroleum ether,

ethanol, and benzene.[3]

General

Forms a gel with
hydrocarbons.[2][3]

General

Experimental Protocols

Detailed experimental protocols for the characterization of aluminum palmitate are not readily

available in the public domain. However, standard methodologies for determining the physical

properties of fine powders and metal soaps are applicable.

Determination of Melting Point
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The melting point of aluminum palmitate can be determined using a standard melting point
apparatus, such as a Mel-Temp or a Thiele tube.

Methodology:

e Asmall, dry sample of aluminum palmitate is packed into a capillary tube.[10][11]
e The capillary tube is placed in the heating block of the apparatus.[10]

o The sample is heated at a controlled rate.[12]

e The temperature at which the substance begins to melt and the temperature at which it is
completely molten are recorded as the melting range.[10][12]

e For accuracy, a slow heating rate (e.g., 1-2 °C per minute) should be used near the expected
melting point.[12][13]

Determination of Density

The bulk density of aluminum palmitate powder can be determined using standardized
methods such as those outlined by ASTM International.

Applicable Standards:

o ASTM D1895: Standard Test Methods for Apparent Density, Bulk Factor, and Pourability of
Plastic Materials. This standard provides several methods suitable for fine powders.[14]

e ASTM D7481: Standard Test Methods for Determining Loose and Tapped Bulk Densities of
Powders Using a Graduated Cylinder.[15]

o ASTM D6683: Standard Test Method for Measuring Bulk Density Values of Powders and
Other Bulk Solids as a Function of Compressive Stress.[16]

General Procedure (based on ASTM D1895 Method A):

» Afunnel with a specified orifice is used to deliver the powder.
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e The aluminum palmitate powder is allowed to flow freely into a cylindrical cup of a known
volume until it overflows.[14]

e The excess powder is scraped off level with the top of the cup.
e The weight of the powder in the cup is determined.

o The apparent density is calculated by dividing the mass of the powder by the volume of the
cup.[14]

Determination of Solubility

A qualitative assessment of solubility can be performed by simple dissolution tests. For more
quantitative analysis, especially in organic solvents, more advanced techniques may be
required.

Qualitative Methodology:

e Asmall, measured amount of aluminum palmitate is added to a test tube containing a
known volume of the solvent to be tested.[17]

e The mixture is agitated vigorously for a set period.

e The solution is allowed to stand and is visually inspected for any undissolved solid. Complete
dissolution indicates good solubility, while the presence of a residue suggests limited or no
solubility.[17]

Quantitative Methodology: For precise solubility measurements of metal soaps in organic
solvents, techniques such as radiotracer methods can be employed to determine the
concentration of the dissolved soap.[18][19] Alternatively, a gravimetric method can be adapted
from standard procedures for nanomaterials:

o A suspension of aluminum palmitate in the solvent is prepared at a known concentration.
[20]

e The suspension is agitated for a prolonged period to ensure equilibrium is reached.[20]

e The suspension is then centrifuged and filtered to separate the undissolved solid.[20]
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¢ The solvent from the filtrate is evaporated, and the mass of the dissolved aluminum
palmitate is determined.

Visualization of Experimental Workflow

The following diagram illustrates a general workflow for the physical characterization of a
powder such as aluminum palmitate.

Physical Characterization Workflow for Aluminum Palmitate

Sample Preparation
(Drying, Sieving)

Visual Inspection Melting Point Determination Density Measurement Solubility Assessment

(Color, Form) (e.g., Mel-Temp) (e.g., ASTM D1895) (Qualitative/Quantitative)

Data Analysis and Reporting

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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